![molecular formula C13H18N2O2 B104409 Benzyl 4-aminopiperidine-1-carboxylate CAS No. 120278-07-1](/img/structure/B104409.png)
Benzyl 4-aminopiperidine-1-carboxylate
Overview
Description
Benzyl 4-aminopiperidine-1-carboxylate, also known as BAPC, is a synthetic organic compound with a variety of applications in scientific research. It is an intermediate compound in the synthesis of many pharmaceuticals, and its biochemical and physiological effects have been studied extensively in a variety of laboratory settings.
Scientific Research Applications
Electrochemical Oxidation in Synthesis
- Benzyl 4-aminopiperidine-1-carboxylate is utilized in the synthesis of carboxylic acids. An electrochemical method using 4-acetamido-2,2,6,6-tetramethylpiperidin-1-oxyl (ACT) as a mediator efficiently converts various substrates, including benzylic ones, into corresponding carboxylic acids. This method is noted for its mild conditions and retention of stereochemistry, as demonstrated in synthesizing a precursor to levetiracetam, an epilepsy medication (Rafiee et al., 2018).
Synthesis of Pharmaceutical Compounds
- The compound has been employed in the synthesis of various pharmaceuticals. For instance, it's used in creating alpha- and beta-adrenergic antagonists, demonstrating the compound's versatility in medicinal chemistry (Mauleón et al., 1989).
- It's also a key intermediate in synthesizing Jak3 inhibitors, highlighting its role in developing targeted therapies (Chen Xin-zhi, 2011).
Exploration in Peptide Chemistry
- This compound is used in peptide chemistry, such as in the study of Grb2 SH2 domain-binding tripeptides. This demonstrates its utility in understanding and potentially manipulating protein interactions (Kang et al., 2007).
In Organic Synthesis
- The compound finds application in organic synthesis, such as in the rapid synthesis of benzyl-aminopiperidines, which are valuable in various chemical transformations (Caldwell & Collins, 2006).
- It is also instrumental in creating 1,4-benzodiazepine derivatives, showcasing its importance in the synthesis of complex organic molecules (Wang et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Benzyl 4-aminopiperidine-1-carboxylate primarily targets the enzymes involved in the ergosterol biosynthesis pathway . Ergosterol is a vital component of fungal cell membranes, and its disruption can lead to cell death .
Mode of Action
The compound interacts with its targets by inhibiting the enzymes sterol C14-reductase and sterol C8-isomerase . These enzymes are crucial for the biosynthesis of ergosterol. By inhibiting these enzymes, the compound disrupts the production of ergosterol, leading to alterations in the fungal cell membrane .
Biochemical Pathways
The affected biochemical pathway is the ergosterol biosynthesis pathway . The inhibition of sterol C14-reductase and sterol C8-isomerase enzymes disrupts this pathway, leading to a decrease in ergosterol production . This disruption affects the integrity and function of the fungal cell membrane, leading to cell death .
Pharmacokinetics
It is also predicted to be BBB (Blood-Brain Barrier) permeant .
Result of Action
The result of the compound’s action is the inhibition of fungal growth. By disrupting ergosterol biosynthesis, the compound causes alterations in the fungal cell membrane that lead to cell death .
Biochemical Analysis
Biochemical Properties
Compounds with a similar structure, such as 4-aminopiperidines, have been shown to interact with various enzymes and proteins
Cellular Effects
Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
It is likely that it interacts with various enzymes or cofactors, and may influence metabolic flux or metabolite levels
properties
IUPAC Name |
benzyl 4-aminopiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c14-12-6-8-15(9-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYIQGSYCCNQAGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50591251 | |
Record name | Benzyl 4-aminopiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120278-07-1 | |
Record name | Benzyl 4-aminopiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Amino-1-carbobenzoxypiperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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